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Compound of Interest

Compound Name: Fmoc-N-PEG36-acid

Cat. No.: B8006581

Essential Safety and Handling Guide for Fmoc-
N-PEG36-acid

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Fmoc-N-PEG36-acid. The following procedures are
designed to ensure safe handling, storage, and disposal of this compound, thereby fostering a
secure and compliant laboratory environment.

Chemical Identifier and Properties

Property Value

Chemical Name Fmoc-N-amido-PEG36-acid
CAS Number 756526-01-9[1]

Molecular Formula C90H161NO40[1][2]
Molecular Weight 1897.22 g/mol [1][3]
Appearance White solid[4]

Storage Temperature -20°C[2][3][5]

Personal Protective Equipment (PPE)
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BENGHE

When handling Fmoc-N-PEG36-acid, it is imperative to use appropriate personal protective
equipment to minimize exposure and ensure personal safety. While one safety data sheet for a
similar compound suggests it may not be classified as hazardous, the chemical, physical, and
toxicological properties of Fmoc-N-PEG36-acid have not been thoroughly investigated.[6]

Therefore, a cautious approach is warranted.

Recommended PPE:

PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves
should be worn. Inspect gloves
for integrity before use and
change them frequently,

especially after direct contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z87.1
standards to protect against

dust and potential splashes.[7]

Skin and Body Protection

Laboratory coat

A standard laboratory coat
should be worn to protect
street clothes and skin from

contamination.

Respiratory Protection

Use in a well-ventilated area

Handle the solid compound in
a chemical fume hood to
prevent inhalation of any dust.
[8] If significant dust is
generated, a NIOSH-approved

respirator may be necessary.

[9]

Operational Plan: Handling and Storage

Handling:
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e Engineering Controls: Use of a chemical fume hood or other ventilated enclosure is
recommended when handling the solid powder to minimize inhalation exposure.[6][8]

» Hygroscopic Nature: PEGylated compounds are often hygroscopic.[3] The container should
be allowed to warm to room temperature before opening to prevent moisture condensation.
[3] Minimize exposure to air and handle in a dry environment if possible.

o Spill Management: In case of a spill, avoid generating dust.[10] Carefully sweep up the solid
material, place it in a designated and labeled waste container, and clean the area with a wet
cloth or paper towel.

Storage:
o Temperature: Store the compound at -20°C as recommended by suppliers.[2][3][5]

o Container: Keep the container tightly sealed to prevent moisture absorption and
contamination.[10]

e Incompatibilities: Store away from strong oxidizing agents.[6]

Disposal Plan

The disposal of Fmoc-N-PEG36-acid and associated waste must be conducted in accordance
with institutional and local regulations. Treat all waste as hazardous unless otherwise specified
by your institution's Environmental Health and Safety (EHS) department.[8]

Waste Segregation and Disposal Procedures:
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Waste Stream

Description

Disposal Procedure

Unused/Expired Solid

Solid Fmoc-N-PEG36-acid.

Place in a clearly labeled,
sealed, and chemically
compatible container.[8]
Dispose of as hazardous
chemical waste through your

institution's EHS program.

Contaminated Labware

Gloves, pipette tips, weighing
paper, etc., that have come
into contact with the

compound.

Collect in a designated,
labeled hazardous waste
container.[8][11] Dispose of
through your institution's

hazardous waste program.

Solvent Waste

Solvents used to dissolve or
react with Fmoc-N-PEG36-acid
(e.g., DMF, DCM).

Collect in separate, clearly
labeled containers for
halogenated and non-
halogenated waste.[11] Do not
mix different solvent waste

streams.[11]

Aqueous Waste

Aqueous solutions containing

the compound.

Collect in a labeled hazardous
waste container. Do not

dispose of down the drain.[8]

Experimental Workflow: Handling and Disposal

The following diagram outlines the standard workflow for handling Fmoc-N-PEG36-acid from

receipt to disposal.

© 2025 BenchChem. All rights reserved. a/7

Tech Support


https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Navigating_the_Complexities_of_Fmoc_Chemistry_Waste_A_Guide_to_Proper_Disposal.pdf
https://www.benchchem.com/pdf/Navigating_the_Complexities_of_Fmoc_Chemistry_Waste_A_Guide_to_Proper_Disposal.pdf
https://www.benchchem.com/pdf/Navigating_the_Complexities_of_Fmoc_Chemistry_Waste_A_Guide_to_Proper_Disposal.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Fmoc_L_Orn_Mmt_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b8006581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8006581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing
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Caption: Workflow for safe handling and disposal of Fmoc-N-PEG36-acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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